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Compound of Interest

Compound Name: Gallium-71

Cat. No.: B576915 Get Quote

An In-depth Technical Guide on the Fundamental Characteristics of the Stable 71Ga Isotope

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stable isotope Gallium-71 (71Ga),

detailing its core nuclear properties, analytical methodologies, and its significant role as a

precursor in the production of radiopharmaceuticals. The information is presented to support

advanced research and development applications.

Core Nuclear and Physical Properties
Gallium-71 is one of two stable isotopes of gallium, comprising a significant fraction of the

element's natural abundance.[1][2] Its nuclear structure and properties are fundamental to its

applications in various scientific fields.

A summary of the key nuclear and physical data for 71Ga is presented in Table 1.

Table 1: Core Nuclear and Physical Properties of 71Ga
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Property Value Units

Natural Abundance 39.892(50) %

Atomic Mass 70.924703(6) u

Number of Protons (Z) 31

Number of Neutrons (N) 40

Spin and Parity (Iπ) 3/2-

Nuclear Binding Energy 618.949 MeV

Magnetic Dipole Moment (μ) +2.56033(9) μN

Electric Quadrupole Moment

(Q)
+0.107(1) barn

Charge Radius 4.0118(18) fm

| Half-life | Stable | |

Sources:[1][2][3][4]

Nuclear Magnetic Resonance (NMR) Properties
71Ga is an NMR-active nucleus. As a quadrupolar nucleus (spin I > 1/2), its NMR signals are

influenced by the interaction between its nuclear electric quadrupole moment and the local

electric field gradient (EFG).[4][5] This makes 71Ga NMR a sensitive probe of the local

chemical environment, coordination, and symmetry around the gallium atom in a molecule or

solid lattice.[6] Among the two stable gallium isotopes, 71Ga is generally the preferred nucleus

for NMR studies due to its higher sensitivity and the narrower signal linewidths it produces

compared to 69Ga.[7][8]

Key NMR properties for the 71Ga isotope are summarized in Table 2.

Table 2: Nuclear Magnetic Resonance (NMR) Properties of 71Ga
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Property Value Units

Nuclear Spin (I) 3/2

Gyromagnetic Ratio (γ) 8.1812 x 107 rad T-1 s-1

Resonance Frequency (ν0) at

1 T
13.0208 MHz

Resonance Frequency (ν0) at

11.744 T
152.476 MHz

Electric Quadrupole Moment

(Q)
+0.107(1) barn (100 fm2)

Relative Sensitivity (1H = 1.00) 0.143

| Standard Reference | 1 M Ga(NO3)3 in D2O | |

Sources:[3][8][9]

The spin of I=3/2 results in four energy levels in the presence of an external magnetic field

(B0), with quantum numbers mI = +3/2, +1/2, -1/2, and -3/2. The diagram below illustrates this

energy level splitting.
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71Ga Nuclear Spin Energy Levels (I=3/2)

External B-field (B₀)

No B-field I = 3/2

m_I = +3/2

m_I = +1/2

m_I = -1/2

m_I = -3/2

Δm_I = -1

Δm_I = -1

Δm_I = -1
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Workflow: From Stable 71Ga to 68Ga-Radiopharmaceutical

68Ge Production

68Ge/68Ga Generator System

Radiopharmaceutical Synthesis

Stable 71Ga Target

Proton Irradiation
(e.g., 45 MeV)

71Ga(p,4n)68Ge
Nuclear Reaction

68Ge Product

68Ge Adsorbed on Column
(t½ = 271 days)

Generator Loading

Electron Capture Decay

Eluted 68Ga³⁺ Solution
(t½ = 68 min)

Radiolabeling/
Chelation

Targeting Molecule
(e.g., PSMA-11, DOTATATE)

Final [68Ga]Radiopharmaceutical
for PET Imaging

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b576915?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b576915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

